Cas no 625851-09-4 (Cyclopropanemethanamine, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci))

• Product Name: Cyclopropanemethanamine, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci)
• CAS No: 625851-09-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 2182949
• PubChem ID: 45095229
• Update Time: 2025-04-21

Cyclopropanemethanamine, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci)
• SCHEMBL6786932
• ((1R,2R)-2-(2-Ethylbenzo[d]oxazol-7-yl)cyclopropyl)methanamine
• 625851-09-4

• Inchi： 1S/C13H16N2O/c1-2-12-15-11-5-3-4-9(13(11)16-12)10-6-8(10)7-14/h3-5,8,10H,2,6-7,14H2,1H3/t8-,10+/m0/s1
• InChI Key： DGNSJDGKBFYVPO-WCBMZHEXSA-N
• SMILES： O1C(CC)=NC2=CC=CC(=C12)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 216.126263138Da
• Monoisotopic Mass: 216.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.1Ų